Methyl 4-Isopropyl-2-hydroxybenzoate

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: methyl 2-hydroxy-4-propan-2-ylbenzoate
• InChI: InChI=1S/C11H14O3/c1-7(2)8-4-5-9(10(12)6-8)11(13)14-3/h4-7,12H,1-3H3
• InChI Key: BESUXMIRFZBOHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)C(=O)OC)O

Description

Methyl 4-Isopropyl-2-hydroxybenzoate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 4-isopropyl-2-methoxymethoxybenzoic acid (5.3 g, 23.6 mmol) was dissolved in methylene chloride (75 mL) and MeOH (75 mL). Acetyl chloride (1 mL) was added to generate HCl. The reaction mixture was stirred for 2 h. The reaction was washed with water (2×150 mL), dried (MgSO4), and concentrated under vacuum. The crude product was dissolved in methylene chloride (100 mL) and MeOH (30 mL), and to this solution a 2 M hexane solution of trimethylsilyldiazomethane (11.8 mL, 23.6 mmol) was added dropwise. After 1 h, the solvent was removed under vacuum, giving the title compound as an oil.